Cas no 40106-03-4 (2-Cyano-2-cycloheptylideneacetamide)
2-Cyano-2-cycloheptylideneacetamide Chemical and Physical Properties
Names and Identifiers
-
- HMS1395M07
- SCHEMBL18726773
- 2-cyano-2-cycloheptylideneacetamide
- EN300-8130600
- Enamine_000623
- 40106-03-4
- Z56767622
- Oprea1_132111
- AKOS001012443
- 2-Cyano-2-cycloheptylideneacetamide
-
- Inchi: 1S/C10H14N2O/c11-7-9(10(12)13)8-5-3-1-2-4-6-8/h1-6H2,(H2,12,13)
- InChI Key: ZHBKHLRTRHDKSN-UHFFFAOYSA-N
- SMILES: O=C(/C(/C#N)=C1/CCCCCC/1)N
Computed Properties
- Exact Mass: 178.110613074g/mol
- Monoisotopic Mass: 178.110613074g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 273
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 66.9Ų
2-Cyano-2-cycloheptylideneacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-8130600-0.05g |
2-cyano-2-cycloheptylideneacetamide |
40106-03-4 | 95.0% | 0.05g |
$246.0 | 2025-03-21 |
2-Cyano-2-cycloheptylideneacetamide Related Literature
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
Additional information on 2-Cyano-2-cycloheptylideneacetamide
Comprehensive Overview of 2-Cyano-2-cycloheptylideneacetamide (CAS No. 40106-03-4): Properties, Applications, and Industry Insights
2-Cyano-2-cycloheptylideneacetamide (CAS No. 40106-03-4) is a specialized organic compound with a unique molecular structure, combining a cycloheptylidene ring and a cyanoacetamide functional group. This nitrile-containing derivative has garnered attention in pharmaceutical and agrochemical research due to its potential as a versatile intermediate. The compound's cyclic ketone backbone and electron-withdrawing cyano group make it particularly valuable for synthesizing heterocyclic compounds, which are pivotal in drug discovery programs targeting metabolic disorders and inflammatory diseases.
Recent studies highlight the growing demand for high-purity 2-Cyano-2-cycloheptylideneacetamide in asymmetric catalysis and chiral synthesis. Researchers are exploring its role in constructing seven-membered carbocycles, a structural motif prevalent in bioactive natural products. The compound's α,β-unsaturated carbonyl moiety also enables Michael addition reactions, a feature leveraged in developing novel enzyme inhibitors. With the global fine chemicals market projected to exceed $200 billion by 2026, CAS No. 40106-03-4 is positioned as a strategic building block for custom synthesis services.
From a synthetic chemistry perspective, the cycloheptylideneacetamide scaffold offers distinct advantages in molecular diversity-oriented synthesis. Its conformational flexibility allows for the creation of structurally complex derivatives, addressing challenges in medicinal chemistry optimization. Analytical techniques like HPLC-MS and NMR spectroscopy confirm the compound's stability under various conditions, making it suitable for high-throughput screening applications. These properties align with current industry trends favoring fragment-based drug design approaches.
Environmental and regulatory considerations have shaped modern applications of 2-Cyano-2-cycloheptylideneacetamide. The compound's biodegradation profile and low ecotoxicity meet stringent green chemistry standards, particularly in the European REACH framework. Manufacturers now emphasize atom-efficient synthesis routes for CAS No. 40106-03-4, reducing solvent waste through catalytic cyclization methods. Such innovations respond to the pharmaceutical industry's push toward sustainable API production, a top priority for ESG-conscious investors.
Emerging applications in material science further expand the utility of this compound. The conjugated π-system in 2-Cyano-2-cycloheptylideneacetamide enables its use as a precursor for organic semiconductors and photoresponsive materials. Recent patents describe its incorporation into polymeric sensors for environmental monitoring, capitalizing on the compound's fluorophore-like properties. These developments coincide with rising interest in smart materials for wearable technologies and IoT devices.
Quality control protocols for 40106-03-4 have evolved with advancements in analytical characterization technologies. Modern UHPLC-UV methods achieve detection limits below 0.1% for related substances, ensuring compliance with ICH Q3A guidelines. The compound's crystalline polymorph forms have been extensively characterized using XRPD, addressing formulation challenges in solid-state chemistry. Such rigorous standardization meets the pharmaceutical industry's demand for GMP-grade intermediates in regulated markets.
Market intelligence reveals increasing procurement of 2-Cyano-2-cycloheptylideneacetamide by contract research organizations (CROs) specializing in kinase inhibitor development. The compound's hydrogen bond acceptor/donor balance makes it particularly valuable for structure-activity relationship studies. Supply chain analytics indicate growing preference for just-in-time manufacturing of CAS No. 40106-03-4 to minimize inventory costs, reflecting broader trends in lean chemical production methodologies.
Future research directions for this compound focus on its potential in bioconjugation chemistry and targeted drug delivery systems. The reactivity of the cyano group toward bioorthogonal reactions opens possibilities for creating theranostic agents. With the global precision medicine market growing at 11% CAGR, 40106-03-4 derivatives may play a role in developing personalized therapeutics, particularly in oncology and autoimmune disease segments.
40106-03-4 (2-Cyano-2-cycloheptylideneacetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)